Cas no 63503-52-6 (5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione)

5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione structure
63503-52-6 structure
Product Name:5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione
CAS No:63503-52-6
MF:C4H7N3OS2
MW:177.24787735939
CID:1659324
PubChem ID:3033225
Update Time:2025-04-21

5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

    • 5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione
    • 5-(2-hydroxyethylamino)-3H-1,3,4-thiadiazole-2-thione
    • 2-(beta-Hydroxyethyl)-amino-1,3,4-thiadiazole-5-thione
    • DTXSID10212915
    • 2-(5-Mercapto-1,3,4-thiadiazol-2-ylamino)ethanol
    • SCHEMBL10990907
    • 63503-52-6
    • ETHANOL, 2-(5-MERCAPTO-1,3,4-THIADIAZOL-2-YLAMINO)-
    • BRN 0512509
    • Inchi: 1S/C4H7N3OS2/c8-2-1-5-3-6-7-4(9)10-3/h8H,1-2H2,(H,5,6)(H,7,9)
    • InChI Key: NJNXWLQIDWTHFP-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NCCO)=S

Computed Properties

  • Exact Mass: 177.00321
  • Monoisotopic Mass: 177.00305420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 56.65
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